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Compound of Interest

Compound Name: Calcipotriene-d4

Cat. No.: B15353872 Get Quote

This guide provides a comprehensive overview of the safety data for Calcipotriene-d4,

intended for researchers, scientists, and drug development professionals. The information is

compiled from various safety data sheets (SDS) and chemical suppliers. Calcipotriene (also

known as Calcipotriol) is a synthetic derivative of calcitriol, a form of Vitamin D.[1] The "-d4"

designation indicates that the molecule has been isotopically labeled with four deuterium

atoms, making it useful as an internal standard in analytical and pharmacokinetic research.[2]

For the purposes of this safety data sheet, the toxicological and safety information for

Calcipotriene is considered directly applicable to Calcipotriene-d4.

Physicochemical and Identification Data
Calcipotriene-d4 is a stable, isotopically labeled analog of Calcipotriene.[2][3] Its fundamental

physical and chemical properties are summarized below.
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Property Value Source(s)

IUPAC Name

(1R, 3S, Z)-5-(2-((1R, 3aS,

7aR, E)-1-((2R, 5S, E)-5-

(cyclopropyl-2, 2, 3, 3-d4)-5-

hydroxypent-3-en-2-yl)-7a-

methyloctahydro-4H-inden-4-

ylidene)ethylidene)-4-

methylenecyclohexane-1, 3-

diol

[2]

Synonyms

Calcipotriol-d4, MC-903-d4,

Daivonex-d4, Dovonex-d4,

Psorcutan-d4

[2][4]

CAS Number

Not available (for d4 version);

112965-21-6 (for non-labeled

version)

[3][4]

Molecular Formula C₂₇H₃₆D₄O₃ [3][4]

Molecular Weight 416.63 g/mol [3][4][5]

Appearance Solid [6]

Chemical Stability

The product is chemically

stable under standard ambient

conditions (room temperature).

[7]

Toxicological Information
Calcipotriene is classified as highly toxic, particularly through oral and dermal routes of

exposure.[6][7][8][9][10] The primary hazards are acute toxicity and potential reproductive

toxicity.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://veeprho.com/impurities/calcipotriol-d4/
https://veeprho.com/impurities/calcipotriol-d4/
https://clearsynth.com/product/calcipotriene-d4
https://www.axios-research.com/products/calcipotriol-d4-calcipotriene-d4
https://clearsynth.com/product/calcipotriene-d4
https://www.axios-research.com/products/calcipotriol-d4-calcipotriene-d4
https://clearsynth.com/product/calcipotriene-d4
https://www.axios-research.com/products/calcipotriol-d4-calcipotriene-d4
https://clearsynth.com/product/calcipotriene-d4
https://www.lgcstandards.com/BF/en/-5E-Calcipotriene-d4/p/TRC-C144212
https://www.heronpharma-sh.com/uploads/MSDS-of-Calcipotriene_Heron-Pharma.pdf
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/C4369?userType=undefined
https://www.heronpharma-sh.com/uploads/MSDS-of-Calcipotriene_Heron-Pharma.pdf
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/C4369?userType=undefined
https://www.chemicalbook.com/msds/calcipotriene.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FC19634_5000_EN.pdf
https://cdn.caymanchem.com/cdn/msds/10009599m.pdf
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/C4369?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15353872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Source(s)

Acute Toxicity (Oral)

LD50 Oral - Rat - 20 mg/kg.[6]

Classified as Category 1 or 2

("Fatal if swallowed").[6][7]

[6]

Acute Toxicity (Dermal)

Classified as Category 1

("Fatal in contact with skin").[7]

[9][10]

[7][9][10]

Acute Toxicity (Inhalation)
Classified as Category 2

("Fatal if inhaled").[8][10]
[8][10]

Skin Corrosion/Irritation

May cause skin irritation

(Category 2).[9] Some sources

indicate no skin irritation in

rabbit studies.[6]

[6][9]

Eye Damage/Irritation

Causes eye irritation (Category

2A or 2B).[7][9] Some sources

indicate no eye irritation in

rabbit studies.[6]

[6][7][9]

Respiratory/Skin Sensitization
May cause an allergic skin

reaction (Sub-category 1B).[7]
[7]

Germ Cell Mutagenicity

Not classified as mutagenic.

An Ames test with Salmonella

typhimurium was negative.[6]

[6]

Carcinogenicity
Not identified as a carcinogen

by IARC, NTP, or OSHA.[7][8]
[7][8]

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child (Category

2).[7]

[7]

Specific Target Organ Toxicity

(STOT)

Causes damage to organs

through prolonged or repeated

exposure (Category 1).[7][8]

[10] May cause respiratory

[7][8][9][10]
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irritation from a single

exposure (Category 3).[9]

Hazard Identification and Handling
Calcipotriene-d4 is a hazardous substance requiring stringent safety precautions during

handling and storage.

The substance is classified under the Globally Harmonized System (GHS) with the following

primary hazards.
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GHS
Classification

Hazard
Statement

Signal Word Pictogram(s) Source(s)

Acute Toxicity,

Oral (Category

1/2)

H300: Fatal if

swallowed
Danger

💀 (Skull and

Crossbones)
[6][7][8][9]

Acute Toxicity,

Dermal

(Category 1)

H310: Fatal in

contact with skin
Danger

💀 (Skull and

Crossbones)
[7][9][10]

Acute Toxicity,

Inhalation

(Category 2)

H330: Fatal if

inhaled
Danger

💀 (Skull and

Crossbones)
[8][10]

Reproductive

Toxicity

(Category 2)

H361: Suspected

of damaging

fertility or the

unborn child

Warning
❤️ (Health

Hazard)
[7]

STOT, Repeated

Exposure

(Category 1)

H372: Causes

damage to

organs through

prolonged or

repeated

exposure

Danger
❤️ (Health

Hazard)
[7][8][10]

Skin

Sensitization

(Sub-category

1B)

H317: May

cause an allergic

skin reaction

Warning
❗ (Exclamation

Mark)
[7]

Eye Irritation

(Category 2B)

H320: Causes

eye irritation
Warning

❗ (Exclamation

Mark)
[7]
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Aspect Recommendation Source(s)

Handling

Obtain special instructions

before use.[7] Do not handle

until all safety precautions

have been read and

understood.[7] Work under a

hood and avoid breathing dust.

[7] Do not get in eyes, on skin,

or on clothing.[7] Wash skin

thoroughly after handling.[6][7]

Do not eat, drink, or smoke

when using this product.[6][7]

[6][7]

Storage

Store locked up.[6][7] Keep

container tightly closed in a

dry, cool, and well-ventilated

place.[6][7][8]

[6][7][8]

Incompatibilities

No specific data available, but

keep away from incompatible

substances.

[9]

Storage Class

6.1A (Combustible, acute toxic

Cat. 1 and 2 / very toxic

hazardous materials) or 6.1B

(Non-combustible, acute toxic

Cat. 1 and 2 / very toxic

hazardous materials).

[6][7]
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Regulation UN Number
Proper
Shipping
Name

Class
Packing
Group

Source(s)

DOT (US) 2811

Toxic solids,

organic,

n.o.s.

(Calcipotriene

)

6.1 I [6][10]

IMDG 2811

TOXIC

SOLID,

ORGANIC,

N.O.S.

(Calcipotriene

)

6.1 I [6][10]

IATA 2811

Toxic solid,

organic,

n.o.s.

(Calcipotriene

)

6.1 I [6][10]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the safety data sheets are

not provided. The SDS reports typically reference literature values ("Lit.") or summary

classifications without detailing the specific test conditions.[6] However, the cited endpoints

correspond to standardized OECD (Organisation for Economic Co-operation and Development)

or similar regulatory guidelines for chemical safety testing.

Acute Oral Toxicity (LD50): This value is typically determined using a method like OECD

Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method). In such a study, a

standardized strain of rats is administered the substance via oral gavage at various dose

levels. The animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality. The LD50, or the dose estimated to be lethal to 50% of the test population, is then

calculated.
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Ames Test (Bacterial Reverse Mutation Test): This is a standard in vitro assay for

mutagenicity, following a method like OECD Guideline 471. Strains of the bacterium

Salmonella typhimurium with pre-existing mutations that render them unable to synthesize a

specific amino acid (e.g., histidine) are exposed to the test substance. If the substance is a

mutagen, it will cause reverse mutations, allowing the bacteria to grow on an amino-acid-

deficient medium. The negative result reported for Calcipotriene indicates it did not induce

such reverse mutations.[6]

Visualized Workflows and Relationships
The following diagrams illustrate key logical and procedural workflows derived from the safety

data for Calcipotriene-d4.

Hazard Identification

Prevention (P-Statements) Response (P-Statements)

Storage (P-Statements)

H300: Fatal if swallowed

P270: Do not eat, drink or
smoke when using this product

requires

P301+P310: IF SWALLOWED:
Immediately call a POISON CENTER

triggers

H310: Fatal in contact with skin

P262: Do not get in eyes,
on skin, or on clothing

requires

P280: Wear protective gloves/
protective clothing/eye protection

requires

P361: Take off immediately all
contaminated clothing

triggers

H361: Suspected of
damaging fertility

P201: Obtain special
instructions before use

requires

P405: Store locked up

implies safe storage implies safe storage

Click to download full resolution via product page

GHS Hazard Communication Workflow for Calcipotriene.
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Exposure Incident Occurs

Determine Route of Exposure

Inhalation

Lungs

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

Move to fresh air.
Call a physician.

Take off immediately all
contaminated clothing.

Rinse skin with water/shower.
Call a physician immediately.

Rinse out with plenty of water.
Remove contact lenses.
Call an ophthalmologist.

Give water to drink (two glasses at most).
Seek medical advice immediately.

Show SDS to Doctor
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Handling Calcipotriene-d4

Required Base PPE:
- Chemical-resistant gloves

- Protective clothing (lab coat)

Is dust generation possible?

Is splash contact possible?

No
Add Respiratory Protection:

- Work under a hood
- Do not breathe dust

Yes

Add Eye/Face Protection:
- Safety glasses

- Face shield

Yes

Full PPE Assembled

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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